![molecular formula C10H11FO2 B1443008 3-(2-Fluoro-3-methyl-phenyl)-propionic acid CAS No. 955403-63-1](/img/structure/B1443008.png)
3-(2-Fluoro-3-methyl-phenyl)-propionic acid
Overview
Description
3-(2-Fluoro-3-methyl-phenyl)-propionic acid, also known as 2-Fluoro-3-methyl-benzoic acid, is an organic compound that is commonly used in various scientific research applications. It is a white, crystalline solid with a melting point of 120 °C and a boiling point of 211 °C. This compound is used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a reagent in the synthesis of various organic compounds.
Scientific Research Applications
1. Asymmetric Decarboxylation in Chemical Synthesis
3-(2-Fluoro-3-methyl-phenyl)-propionic acid has been utilized in the preparation of α-Methyl-α-(2-fluoro-4-biphenylyl)propionic acid (flurbiprofen) via asymmetric decarboxylation catalyzed by arylmalonate decarboxylase (EC 4.1.1.76). This process yields high chemical and optical yields, demonstrating its potential in the efficient synthesis of enantiomerically pure compounds (Terao et al., 2003).
Synthesis of Chiral Compounds
2. Preparation of Chiral Benzyloxymethyl Phenyl Propionic Acids
This compound has been synthesized as part of a group of benzyloxymethyl phenyl propionic acids, showcasing its role in the creation of chiral building blocks. These compounds have been synthesized using TiCl4 mediated alkylation, followed by hydrolysis, indicating the compound's utility in the synthesis of enantiomerically pure chemicals (Parsons et al., 2004).
Research in Heterocyclic Chemistry
3. Formation of Fluorine-Containing Heterocyclic Derivatives
Research has shown that methyl 3,3,3-trifluoro-2-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)propionate reacts with 1,3-binucleophiles to form fluorine-containing heterocyclic 3-methyl-1-phenylpyrazol-5-one derivatives. This highlights the application of related compounds in the synthesis of fluorine-rich heterocycles, which are important in various chemical and pharmaceutical applications (Sokolov & Aksinenko, 2012).
Nuclear Staining in Histology
4. Use in Nuclear Staining Techniques
The phenyl and methyl derivatives of trihydroxyfluorones, which are related to this compound, have found application in histology as iron mordant metachrome dyes. These dyes are useful in nuclear staining, demonstrating the relevance of fluorinated compounds in biological staining techniques (Lillie et al., 1975).
Synthesis of Fluorinated Heterocyclic Compounds
5. Building Blocks for Fluorinated Compounds
The Me ester of 2-fluoro-3-methoxyacrylic acid and corresponding acyl chloride, closely related to this compound, have been used in the synthesis of various fluorine-bearing heterocyclic compounds. This showcases the compound's utility in the construction of complex fluorinated structures for potential applications in medicinal chemistry and materials science (Shi et al., 1996).
Properties
IUPAC Name |
3-(2-fluoro-3-methylphenyl)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FO2/c1-7-3-2-4-8(10(7)11)5-6-9(12)13/h2-4H,5-6H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZYWGJGSRCIFSU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)CCC(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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